4,4,5,5,6,6,6-Heptafluorohex-1-ene
Overview
Description
4,4,5,5,6,6,6-Heptafluorohex-1-ene: is a fluorinated organic compound with the molecular formula C6H5F7 . It is characterized by the presence of seven fluorine atoms attached to a hexene backbone. This compound is known for its unique chemical properties, making it valuable in various scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions:
Chemical Reactions Analysis
Types of Reactions:
Substitution Reactions: 4,4,5,5,6,6,6-Heptafluorohex-1-ene can undergo substitution reactions where one or more fluorine atoms are replaced by other functional groups.
Addition Reactions: This compound can participate in addition reactions with various nucleophiles, leading to the formation of new carbon-fluorine bonds.
Common Reagents and Conditions:
Halogens (e.g., chlorine, bromine): Used in substitution reactions.
Organometallic Compounds (e.g., Grignard reagents): Employed in addition reactions.
Major Products:
Fluorinated Derivatives: Resulting from substitution reactions.
Adducts: Formed through addition reactions with nucleophiles.
Scientific Research Applications
Chemistry:
Synthesis of Fluorinated Compounds: 4,4,5,5,6,6,6-Heptafluorohex-1-ene is used as a building block in the synthesis of various fluorinated organic compounds.
Biology and Medicine:
Drug Development: Its unique fluorine content makes it valuable in the design of pharmaceuticals with enhanced metabolic stability and bioavailability.
Industry:
Mechanism of Action
The mechanism of action of 4,4,5,5,6,6,6-Heptafluorohex-1-ene involves its ability to participate in various chemical reactions due to the presence of multiple fluorine atoms. These fluorine atoms can influence the reactivity and stability of the compound, making it a versatile reagent in organic synthesis . The molecular targets and pathways involved depend on the specific reactions and applications in which the compound is used .
Comparison with Similar Compounds
4,4,5,5,6,6,6-Heptafluorohex-1-yne: A similar compound with a triple bond instead of a double bond.
3,3-Bis(trifluoromethyl)-4,4,5,5,6,6,6-heptafluorohex-1-ene: Another fluorinated hexene derivative with additional trifluoromethyl groups.
Uniqueness:
High Fluorine Content: 4,4,5,5,6,6,6-Heptafluorohex-1-ene stands out due to its high fluorine content, which imparts unique chemical properties such as increased stability and reactivity.
Versatility in Reactions: Its ability to undergo various chemical reactions makes it a valuable compound in both research and industrial applications.
Properties
IUPAC Name |
4,4,5,5,6,6,6-heptafluorohex-1-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F7/c1-2-3-4(7,8)5(9,10)6(11,12)13/h2H,1,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJOOWZFVJAJKPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30503716 |
Source
|
| Record name | 4,4,5,5,6,6,6-Heptafluorohex-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30503716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2317-84-2 |
Source
|
| Record name | 4,4,5,5,6,6,6-Heptafluorohex-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30503716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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